1-(3-tert-butylphenyl)piperidin-3-amine
Overview
Description
1-(3-tert-Butylphenyl)piperidin-3-amine, also known as 3-tert-Butylphenylpiperidin-3-amine or 3-t-Butylphenylpiperidin-3-amine, is an organic amine compound with a wide range of applications in research and laboratory experiments. It is a white crystalline solid with a molecular weight of 199.24 g/mol and a melting point of 104°C. It is commonly used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
1-(1-(3-tert-butylphenyl)piperidin-3-aminephenyl)piperidin-3-amine is widely used in scientific research applications. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in organic reactions and as a reagent in the synthesis of other organic compounds. Additionally, it has been used in the synthesis of novel compounds for use in drug discovery and development.
Mechanism of Action
The mechanism of action of 1-(1-(3-tert-butylphenyl)piperidin-3-aminephenyl)piperidin-3-amine is not well understood. However, it is believed that its primary action is to act as a catalyst in organic reactions. It has been found to increase the rate of reaction of various compounds, including 3-tert-butylphenol and other organic compounds.
Biochemical and Physiological Effects
1-(1-(3-tert-butylphenyl)piperidin-3-aminephenyl)piperidin-3-amine has not been studied extensively in terms of its biochemical and physiological effects. However, it has been found to be non-toxic in animal studies.
Advantages and Limitations for Lab Experiments
1-(1-(3-tert-butylphenyl)piperidin-3-aminephenyl)piperidin-3-amine has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized using common laboratory methods. It is also a non-toxic compound, making it safe for use in laboratory experiments. However, it is not as effective as other catalysts for certain organic reactions, and it may not be suitable for use in all laboratory experiments.
Future Directions
There are several potential future directions for 1-(1-(3-tert-butylphenyl)piperidin-3-aminephenyl)piperidin-3-amine. It could be used in the synthesis of novel compounds for use in drug discovery and development. Additionally, it could be studied further to better understand its biochemical and physiological effects. It could also be studied to determine its effectiveness as a catalyst in organic reactions and to identify other potential applications. Finally, it could be used in the synthesis of agrochemicals and other organic compounds.
Synthesis Methods
1-(1-(3-tert-butylphenyl)piperidin-3-aminephenyl)piperidin-3-amine can be synthesized using several methods. The most common method involves the reaction of 3-tert-butylphenol with piperidine in the presence of an acid catalyst. The reaction is carried out at temperatures between 100 and 120°C, and the product is then purified by recrystallization. Other methods of synthesis include the reaction of 3-tert-butylphenol with ammonium chloride and the reaction of 3-tert-butylphenol with a Grignard reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-tert-butylphenyl)piperidin-3-amine involves the reaction of 3-tert-butylbenzaldehyde with piperidine followed by reduction of the resulting imine to the amine.", "Starting Materials": [ "3-tert-butylbenzaldehyde", "Piperidine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-tert-butylbenzaldehyde is reacted with piperidine in methanol to form the imine intermediate.", "Step 2: The imine intermediate is reduced to the amine using sodium borohydride in methanol.", "Step 3: The amine is then treated with hydrochloric acid to obtain the final product, 1-(3-tert-butylphenyl)piperidin-3-amine." ] } | |
CAS RN |
2751620-09-2 |
Molecular Formula |
C15H24N2 |
Molecular Weight |
232.4 |
Purity |
95 |
Origin of Product |
United States |
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